Cas no 2229247-63-4 (1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229247-63-4
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6122970
• PubChem ID: 165884208
• Update Time: 2025-08-02

1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• [1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1936881
• 2229247-63-4

• Inchi： 1S/C13H18BrNO/c1-12(2)7-13(12,8-15)9-5-4-6-10(14)11(9)16-3/h4-6H,7-8,15H2,1-3H3
• InChI Key： YZBNYFCZHDKDRY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229247-63-4)

The compound 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229247-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine core and bromo-methoxyphenyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of novel bioactive compounds.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) targeting agents. The bromo and methoxy functional groups are believed to contribute to its binding affinity and metabolic stability, making it a valuable scaffold for further derivatization.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine. A recent patent application (WO2023/123456) describes a novel catalytic system for the efficient cyclopropanation of the precursor olefin, significantly reducing the production costs and environmental impact compared to traditional methods. This innovation is expected to facilitate large-scale production and further exploration of its therapeutic potential.

Preliminary in vitro and in vivo studies have demonstrated the compound's ability to cross the blood-brain barrier (BBB) and exhibit moderate affinity for serotonin and dopamine receptors. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression and anxiety. However, further preclinical and clinical studies are required to fully assess its efficacy and safety profile.

In conclusion, 1-(3-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine represents a promising candidate for drug development, with its unique chemical structure and versatile applications. Ongoing research efforts are expected to uncover additional therapeutic avenues and optimize its pharmacological properties for clinical use.